Cas no 1269293-16-4 (1-(2-Chlorophenyl)-5-(dimethoxymethyl)-1H-pyrazole)

• Product Name: 1-(2-Chlorophenyl)-5-(dimethoxymethyl)-1H-pyrazole
• CAS No: 1269293-16-4
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• CID: 1089230
• PubChem ID: 56956034
• Update Time: 2025-07-02

1-(2-Chlorophenyl)-5-(dimethoxymethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)-5-(dimethoxymethyl)-1H-pyrazole
• 1-(2-chlorophenyl)-5-(dimethoxymethyl)pyrazole
• AKOS022172659
• 1269293-16-4
• DTXSID50718961

• Inchi： 1S/C12H13ClN2O2/c1-16-12(17-2)11-7-8-14-15(11)10-6-4-3-5-9(10)13/h3-8,12H,1-2H3
• InChI Key： AETLAELORYRITJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(=CC=N1)C(OC)OC

Computed Properties

• Exact Mass: 252.0665554g/mol
• Monoisotopic Mass: 252.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-Chlorophenyl)-5-(dimethoxymethyl)-1H-pyrazole

Recent Advances in the Study of 1-(2-Chlorophenyl)-5-(dimethoxymethyl)-1H-pyrazole (CAS: 1269293-16-4)

The compound 1-(2-Chlorophenyl)-5-(dimethoxymethyl)-1H-pyrazole (CAS: 1269293-16-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and evaluating its pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) explored the anti-inflammatory effects of 1-(2-Chlorophenyl)-5-(dimethoxymethyl)-1H-pyrazole, demonstrating its ability to inhibit key inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. The compound's unique structural features, including the dimethoxymethyl group, were found to enhance its binding affinity to specific inflammatory targets, making it a potential candidate for further drug development.

In addition to its anti-inflammatory properties, recent research has highlighted the compound's anticancer potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1-(2-Chlorophenyl)-5-(dimethoxymethyl)-1H-pyrazole exhibited selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study suggested that the compound's mechanism of action involves the modulation of apoptosis-related pathways, offering a new avenue for targeted cancer therapy.

Another significant advancement in the study of this compound is the optimization of its synthetic route. A recent publication in Organic Process Research & Development (2023) detailed a more efficient and scalable synthesis method for 1-(2-Chlorophenyl)-5-(dimethoxymethyl)-1H-pyrazole, reducing the number of steps and improving overall yield. This development is crucial for facilitating large-scale production and further preclinical testing.

Despite these promising findings, challenges remain in the clinical translation of 1-(2-Chlorophenyl)-5-(dimethoxymethyl)-1H-pyrazole. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique pharmacological profile and recent advancements in its research underscore its potential as a valuable addition to the arsenal of therapeutic agents in chemical biology and medicine.